Cas no 89777-41-3 (2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-)
89777-41-3 structure
Product Name:2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-
CAS No:89777-41-3
MF:C33H36N4O8S4
MW:744.920943260193
CID:589499
PubChem ID:13223245
Update Time:2025-04-19
2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)-
- 2,5,9,12-tetrakis(benzenesulfonyl)-2,5,9,12-tetrazaspiro[6.6]tridecane
- DTXSID50529670
- 2,5,9,12-Tetra(benzenesulfonyl)-2,5,9,12-tetraazaspiro[6.6]tridecane
- 89777-41-3
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- Inchi: 1S/C33H36N4O8S4/c38-46(39,29-13-5-1-6-14-29)34-21-22-35(47(40,41)30-15-7-2-8-16-30)26-33(25-34)27-36(48(42,43)31-17-9-3-10-18-31)23-24-37(28-33)49(44,45)32-19-11-4-12-20-32/h1-20H,21-28H2
- InChI Key: LYYMTPJNCKIAIP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1CCN(CC2(CN(CCN(C2)S(C2C=CC=CC=2)(=O)=O)S(C2C=CC=CC=2)(=O)=O)C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 744.14159881g/mol
- Monoisotopic Mass: 744.14159881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 49
- Rotatable Bond Count: 8
- Complexity: 1300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 183Ų
2,5,9,12-Tetraazaspiro[6.6]tridecane, 2,5,9,12-tetrakis(phenylsulfonyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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